1-(2-(4-Trifluoromethoxyphenoxy)acetyl)-4-((4-methylphenyl)sulfonyl)semicarbazide

• IUPAC Name: 1-(4-methylphenyl)sulfonyl-3-[[2-[4-(trifluoromethoxy)phenoxy]acetyl]amino]urea
• InChI: InChI=1S/C17H16F3N3O6S/c1-11-2-8-14(9-3-11)30(26,27)23-16(25)22-21-15(24)10-28-12-4-6-13(7-5-12)29-17(18,19)20/h2-9H,10H2,1H3,(H,21,24)(H2,22,23,25)
• InChI Key: AZFYBMNLJOHHPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NNC(=O)COC2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C17H16F3N3O6S
• Molecular Weight: 447.4 g/mol

Description

1-(2-(4-Trifluoromethoxyphenoxy)acetyl)-4-((4-methylphenyl)sulfonyl)semicarbazide is a useful research compound. Its molecular formula is C17H16F3N3O6S and its molecular weight is 447.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Heterocyclic Compounds : A study by Ghorab, Abdel-hamide, and Zeid (1996) discusses the synthesis of semicarbazides, which are precursors to various heterocyclic compounds with potential biological activities (Ghorab, Abdel-hamide, & Zeid, 1996).

• Antimicrobial Activity : El‐Emary, Al-muaikel, and Moustafa (2002) researched the synthesis and antimicrobial activity of new heterocyclic compounds based on semicarbazide derivatives, highlighting their potential in combating microbial infections (El‐Emary, Al-muaikel, & Moustafa, 2002).

• Carbonic Anhydrase Inhibitors : Pichake et al. (2014) explored novel sulfonyl semicarbazides as inhibitors for human carbonic anhydrase, an enzyme significant in many physiological processes (Pichake et al., 2014).

Chemical Properties and Applications

• Fluorescent Probes : Ye et al. (2020) developed a sulfonyl-semicarbazide-based fluorescent probe for detecting hypochlorous acid in living cells, demonstrating its application in biological imaging (Ye et al., 2020).

• Polymer Synthesis : Bruce et al. (1995) investigated the use of semicarbazide derivatives in the 'inverse electron-demand' Diels–Alder reaction for polymer synthesis, indicating their utility in material science (Bruce et al., 1995).

Drug Development and Pharmacology

• Nonsteroidal Antiandrogens : Tucker, Crook, and Chesterson (1988) synthesized derivatives of semicarbazide for potential use as nonsteroidal antiandrogens in treating androgen-responsive diseases (Tucker, Crook, & Chesterson, 1988).

• Pharmacological Evaluation : Wujec et al. (2014) conducted pharmacological evaluations of semicarbazide derivatives, exploring their potential as central nervous system agents in mice (Wujec et al., 2014).